Cas no 1184404-57-6 (6-(Cyclopropylmethoxy)pyridazine-3-carboxylic acid)
1184404-57-6 structure
Product Name:6-(Cyclopropylmethoxy)pyridazine-3-carboxylic acid
CAS No:1184404-57-6
MF:C9H10N2O3
MW:194.187302112579
CID:2115203
PubChem ID:60791485
Update Time:2024-03-01
6-(Cyclopropylmethoxy)pyridazine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 6-(cyclopropylmethoxy)-3-Pyridazinecarboxylic acid
- YXVGYKVIQUZTET-UHFFFAOYSA-N
- 6-Cyclopropylmethoxy-pyridazine-3-carboxylic acid
- 6-(cyclopropylmethoxy)pyridazine-3-carboxylic acid
- 3-Pyridazinecarboxylic acid, 6-(cyclopropylmethoxy)-
- 6-(Cyclopropylmethoxy)pyridazine-3-carboxylic acid
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- Inchi： 1S/C9H10N2O3/c12-9(13)7-3-4-8(11-10-7)14-5-6-1-2-6/h3-4,6H,1-2,5H2,(H,12,13)
- InChI Key： YXVGYKVIQUZTET-UHFFFAOYSA-N
- SMILES： O(C1=CC=C(C(=O)O)N=N1)CC1CC1
Computed Properties
- Exact Mass: 194.06914219g/mol
- Monoisotopic Mass: 194.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.3
- XLogP3: 0.8
6-(Cyclopropylmethoxy)pyridazine-3-carboxylic acid Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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